Cas no 4468-17-1 (2-Oxooctadecanoic Acid)

• Product Name: 2-Oxooctadecanoic Acid
• CAS No: 4468-17-1
• Molecular Formula: C₁₈H₃₄O₃
• Molecular Weight: 298.46076
• CID: 1516641
• PubChem ID: 439332

2-Oxooctadecanoic Acid Properties

Names and Identifiers

• Octadecanoic acid, 2-oxo-
• 2-oxostearic acid
• SCHEMBL174462
• Q27104152
• .alpha.-Ketostearic acid
• 2-Oxooctadecanoic acid #
• CHEBI:30820
• 2-Oxooctadecanoic acid
• 80559-38-2
• 4468-17-1
• LMFA02000262
• 2-oxo-octadecanoic acid
• DTXSID20331404
• oxo-stearic acid
• ketostearic acid
• C00869

• InChIKey： JUCAMRNDACLKGY-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21/h2-16H2,1H3,(H,20,21)
• SMILES： CCCCCCCCCCCCCCCCC(=O)C(=O)O

Computed Properties

• Exact Mass: 298.25092
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 298.25079494g/mol
• Heavy Atom Count: 21
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids